Cas no 216867-38-8 (Ethyl 4-(4-pyridyl)-2-thiazolecarboxylate)

• Product Name: Ethyl 4-(4-pyridyl)-2-thiazolecarboxylate
• CAS No: 216867-38-8
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• MDL: MFCD06797362
• CID: 1056845
• Update Time: 2025-05-26

Ethyl 4-(4-pyridyl)-2-thiazolecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(pyridin-4-yl)thiazole-2-carboxylate
• Ethyl 4-(4-Pyridyl)-2-thiazolecarboxylate
• ethyl 4-pyridin-4-yl-1,3-thiazole-2-carboxylate
• 4-PYRIDIN-4-YL-THIAZOLE-2-CARBOXYLIC ACID ETHYL ESTER
• 2-Thiazolecarboxylic acid, 4-(4-pyridinyl)-, ethyl ester
• KMLUEVQSOXDFPY-UHFFFAOYSA-N
• 6760AJ
• TRA0074072
• AB29630
• SY016277
• Ethyl4-(4-Pyridyl)-2-thiazolecarboxylate
• AX8268778
• Ethyl 4-(4-pyridyl)-2-thiazolecarboxylate

• MDL： MFCD06797362
• Inchi： 1S/C11H10N2O2S/c1-2-15-11(14)10-13-9(7-16-10)8-3-5-12-6-4-8/h3-7H,2H2,1H3
• InChI Key： KMLUEVQSOXDFPY-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CN=CC=2)N=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Topological Polar Surface Area: 80.3

Additional information on Ethyl 4-(4-pyridyl)-2-thiazolecarboxylate

Recent Advances in the Study of Ethyl 4-(4-pyridyl)-2-thiazolecarboxylate (CAS: 216867-38-8)

Ethyl 4-(4-pyridyl)-2-thiazolecarboxylate (CAS: 216867-38-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of Ethyl 4-(4-pyridyl)-2-thiazolecarboxylate is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as EGFR (Epidermal Growth Factor Receptor) and JAK (Janus Kinase). These findings suggest that Ethyl 4-(4-pyridyl)-2-thiazolecarboxylate could serve as a valuable scaffold for the development of novel kinase-targeted therapies.

In addition to its potential in kinase inhibition, Ethyl 4-(4-pyridyl)-2-thiazolecarboxylate has also been investigated for its antimicrobial properties. A study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound displayed significant activity against a range of bacterial and fungal pathogens. The mechanism of action appears to involve disruption of microbial cell wall synthesis, making it a promising candidate for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

The synthesis and optimization of Ethyl 4-(4-pyridyl)-2-thiazolecarboxylate derivatives have also been a focus of recent research. Advances in synthetic methodologies, such as microwave-assisted synthesis and catalytic asymmetric reactions, have enabled the efficient production of structurally diverse analogs. These innovations have not only improved the yield and purity of the compound but have also facilitated the exploration of structure-activity relationships (SAR), which are crucial for the rational design of more potent and selective drug candidates.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 4-(4-pyridyl)-2-thiazolecarboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the growing body of research underscores the compound's potential as a versatile building block in medicinal chemistry, with applications spanning oncology, infectious diseases, and beyond.

In conclusion, Ethyl 4-(4-pyridyl)-2-thiazolecarboxylate (CAS: 216867-38-8) represents a promising area of research in chemical biology and drug discovery. Its unique chemical structure and diverse biological activities make it a valuable tool for the development of novel therapeutics. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies, paving the way for its eventual clinical application.